Cas no 2411325-52-3 (tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate
• CAS No: 2411325-52-3
• MF: C₁₉H₃₅N₃O₅
• MW: 385.498305559158
• CID: 5356253
• PubChem ID: 146097703
• Update Time: 2025-05-20

tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z3952173307
• tert-butyl N-[(4-{2-[(2E)-4-(dimethylamino)but-2-enamido]ethoxy}oxan-4-yl)methyl]carbamate
• Tert-butyl N-[[4-[2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]ethoxy]oxan-4-yl]methyl]carbamate
• tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate

• Inchi： 1S/C19H35N3O5/c1-18(2,3)27-17(24)21-15-19(8-12-25-13-9-19)26-14-10-20-16(23)7-6-11-22(4)5/h6-7H,8-15H2,1-5H3,(H,20,23)(H,21,24)/b7-6+
• InChI Key： YXITXGHTJAEGNJ-VOTSOKGWSA-N
• SMILES： O(CCNC(/C=C/CN(C)C)=O)C1(CNC(=O)OC(C)(C)C)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 494
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1

Additional information on tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate (CAS No. 2411325-52-3)

The compound tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate, identified by its CAS No. 2411325-52-3, represents a sophisticated chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a tert-butyl carbamate moiety and a (2E)-4-(dimethylamino)but-2-enamidoethoxy side chain, which contribute to its distinct reactivity and applications. Researchers are increasingly interested in this compound due to its role as a versatile intermediate in the synthesis of complex bioactive molecules.

In recent years, the demand for specialized intermediates like tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate has surged, driven by advancements in drug discovery and personalized medicine. The compound's structural complexity allows it to serve as a building block for targeted therapies, particularly in oncology and neurodegenerative disease research. Its oxan-4-yl core and dimethylamino substituents enhance its solubility and bioavailability, making it a valuable candidate for further derivatization.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for CAS No. 2411325-52-3. The compound is typically synthesized through multi-step organic reactions, including amide coupling and carbamate formation, under controlled conditions. Its E-configuration in the but-2-enamido segment is critical for maintaining its biological activity, a topic often explored in peer-reviewed journals. Additionally, researchers are investigating its potential as a protease inhibitor or kinase modulator, aligning with current trends in precision medicine.

The stability and storage conditions of tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate are also of great interest. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications. These methodologies are frequently discussed in online forums and scientific databases, reflecting their importance in quality control.

From an industrial perspective, the scalability of producing CAS No. 2411325-52-3 remains a key challenge. Innovations in green chemistry and flow synthesis are being explored to optimize its production while minimizing environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a hot topic among policymakers and researchers alike. The compound's potential to reduce synthetic steps in drug development further underscores its economic and ecological value.

In conclusion, tert-butyl N-(4-{2-(2E)-4-(dimethylamino)but-2-enamidoethoxy}oxan-4-yl)methylcarbamate (CAS No. 2411325-52-3) stands at the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications, coupled with ongoing research into its mechanistic roles, position it as a compound of enduring relevance in the scientific community. Future studies will likely uncover new dimensions of its utility, solidifying its place in the toolkit of modern chemists and pharmacologists.